1-[4-(Tert-butyl)-1-cyclohexen-1-YL]pyrrolidine

• CAS No.: 4147-00-6
• Molecular Formula: C14H25N
• Molecular Weight: 207.35 g/mol
• IUPAC Name: 1-(4-tert-butylcyclohexen-1-yl)pyrrolidine
• InChI: InChI=1S/C14H25N/c1-14(2,3)12-6-8-13(9-7-12)15-10-4-5-11-15/h8,12H,4-7,9-11H2,1-3H3
• InChI Key: PFFAIOJNQWNGQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(=CC1)N2CCCC2

Description

1-[4-(Tert-butyl)-1-cyclohexen-1-YL]pyrrolidine is a useful research compound. Its molecular formula is C14H25N and its molecular weight is 207.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 50 mL round-bottomed flask containing 4-tert-butylcyclohexanone (6.01 gm) in anhydrous toluene (20 mL) was fitted with a Dean-Stark trap containing 3 A molecular sieves, reflux condenser and a heating mantle. Pyrrolidine (6.00 mL) was added, and the solution heated to reflux for 18 hr. The solvent was evaporated and the crude product was used directly for the next reaction.

Synthesis routes and methods II

Procedure details

A 50 mL round-bottomed flask containing 4-tert-butylcyclohexanone (6.01 gm) in anhydrous toluene (20 mL) was fitted with a Dean-Stark trap containing 3A molecular sieves, reflux condenser and a heating mantle. Pyrrolidine (6.00 mL) was added, and the solution heated to reflux for 18 hr. The solvent was evaporated and the crude product was used directly for the next reaction.